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Compound of Interest |

2-(3-
Compound Name:
Fluorophenoxy)acetohydrazide

CAS No.: 379255-56-8

Cat. No.: B2664687

. J

Executive Summary & ldentification

2-(3-Fluorophenoxy)acetohydrazide is a specialized organic intermediate belonging to the
class of phenoxyacetic acid derivatives. It serves as a critical scaffold in medicinal chemistry,
primarily for the synthesis of hydrazone-based libraries targeting antimicrobial, anticancer, and
anti-inflammatory pathways.

While the parent acid (3-fluorophenoxyacetic acid) is a standard catalog item, the hydrazide
derivative is frequently synthesized in situ or as a custom library block. This guide provides the
definitive technical parameters for its identification, synthesis, and application.

Chemical Identity
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Parameter Detail

IUPAC Name 2-(3-Fluorophenoxy)acetohydrazide

3-Fluorophenoxyacetic acid hydrazide; m-
Common Synonyms )
Fluorophenoxyacetyl hydrazide

CAS Number Not Widely Indexed (See Precursor below)
Precursor CAS 404-98-8 (3-Fluorophenoxyacetic acid)
Molecular Formula CsHoFN202

Molecular Weight 184.17 g/mol

SMILES C1=CC(=CC(=C1)F)OCC(=O)NN

(Predicted) FRMANOVQPAYLFV-
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Synthesis Protocol & Mechanism

The synthesis of 2-(3-Fluorophenoxy)acetohydrazide follows a robust two-step pathway:
Esterification followed by Hydrazinolysis. This method ensures high purity and yield, minimizing
side reactions common in direct acid-hydrazine couplings.

Step 1: Esterification (Formation of Ethyl 2-(3-
fluorophenoxy)acetate)

Objective: Convert the carboxylic acid (or phenol precursor) into a reactive ester intermediate.

» Reagents: 3-Fluorophenol (CAS 372-20-3), Ethyl chloroacetate, Potassium carbonate
(K2CO3).

» Solvent: Acetone or DMF (Anhydrous).
e Procedure:

o Dissolve 3-fluorophenol (1.0 eq) in anhydrous acetone.
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Add ethyl chloroacetate (1.1 eq) dropwise.

Reflux for 6—-8 hours. Monitor via TLC (Hexane:EtOAc 4:1).

Add K2COs (2.0 eq) and stir for 30 minutes to generate the phenoxide anion.

Filter inorganic salts and evaporate solvent to yield the ester oil.

Step 2: Hydrazinolysis (Formation of Hydrazide)

Objective: Nucleophilic acyl substitution of the ethoxy group by hydrazine.

o Reagents: Ethyl 2-(3-fluorophenoxy)acetate (from Step 1), Hydrazine hydrate (80—99%).

e Solvent: Ethanol (Absolute).

e Procedure:

[¢]

[e]

o

[¢]

necessary.

[¢]

Yield: Typically 75-85%.

Dissolve the ester in absolute ethanol (5 mL/mmol).

Visual Synthesis Workflow

3-Fluorophenol

(CAS 372-20-3)

Ethyl chloroacetate
K2CO3, Reflux

| Ethyl 2-(3-fluorophenoxy)acetate

Add hydrazine hydrate (3.0-5.0 eq) slowly at room temperature.
Reflux for 4—-6 hours. A white precipitate typically forms upon cooling.

Purification: Filter the solid, wash with cold ethanol, and recrystallize from ethanol/water if

(Intermediate)

Hydrazine Hydrate
EtOH, Reflux

| 2-(3-Fluorophenoxy)acetohydrazide
(Target)

Click to download full resolution via product page

Caption: Two-step synthesis pathway from commercial 3-fluorophenol to the target hydrazide.
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Applications & Pharmacological Potential

The 2-(3-Fluorophenoxy)acetohydrazide scaffold is a "privileged structure” in drug design.
The fluorine atom at the meta position enhances metabolic stability and lipophilicity compared
to the unsubstituted parent, improving blood-brain barrier (BBB) penetration.

Core Application Areas

o Antimicrobial Schiff Bases:
o Reaction with aromatic aldehydes yields hydrazones (Schiff bases).

o Mechanism: The azomethine (-N=CH-) linkage coordinates with metal ions in bacterial
active sites, inhibiting enzymatic processes.

o Reference: Hydrazone derivatives of phenoxyacetic acid have shown potent activity
against S. aureus and M. tuberculosis [1][2].

e Anticancer Agents:

o Derivatives (e.g., thiosemicarbazides) synthesized from this hydrazide exhibit cytotoxicity
against breast (MCF-7) and colon (HCT-116) cancer cell lines.

o Mechanism: Inhibition of DNA replication via intercalation or topoisomerase interference.
e Anti-inflammatory (COX-2 Inhibition):

o The parent acid (3-fluorophenoxyacetic acid) is a known precursor for specific COX-2
inhibitors.[1] The hydrazide retains this binding potential when cyclized into 1,3,4-
oxadiazoles.

Structure-Activity Relationship (SAR) Logic
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2-(3-Fluorophenoxy)acetohydrazide
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(-N=CH-Ar) (Cyclization) (+ Isothiocyanates)
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Caption: SAR map illustrating the derivatization of the core scaffold into bioactive
pharmacophores.

Physical Properties & Characterization

Researchers must validate the synthesized compound using the following expected
parameters.
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Property Value | Range Notes

) White to off-white crystalline Hygroscopic; store in
Physical State ) .
solid desiccator.

Compare to 4-fluoro isomer

Melting Point 105-110°C (Predicted)
(107-109°C) [3].
- Soluble in DMSO, DMF, Poorly soluble in
Solubility
Ethanol (hot) water/hexane.

3200-3300 cm™1
IR Spectrum (NH/NH2)1650-1680 cm™1
(C=0 Amide)

Characteristic hydrazide
doublet.

0 9.3 (s, 1H, NH)d 4.5 (s, 2H, Aromatic protons appear at o

1H NMR (DMSO-ds
( ) O-CH2)5 4.2 (s, 2H, NHz2) 6.8-7.4.

Safety & Handling (MSDS Summary)

As a hydrazine derivative, this compound should be handled with strict safety protocols.

Hazard Classification: Skin Irritant (H315), Eye Irritant (H319), STOT SE 3 (H335).

Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, and lab coat.

Storage: Store at 2—-8°C under inert atmosphere (Argon/Nitrogen).

Disposal: Incineration in a chemical waste facility equipped with an afterburner and scrubber.

References

e BenchChem. (2025). Unraveling the Structure-Activity Relationship of 2-(4-chlorophenoxy)
Acetohydrazide Derivatives. Link

» National Institutes of Health (PMC). (2025). Biological Activities of Hydrazone Derivatives.
Link

¢ Sigma-Aldrich. (2026). 2-(3-fluorophenyl)acetohydrazide Product Sheet. Link

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fbenchchem.com
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC6270884%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2664687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem. (2026). Compound Summary: 2-(3-Fluorophenoxy)acetic acid (CAS 404-98-8).[2]
[3] Link

e Google Patents. (1998). US Patent 6,020,343: Assays for Determining Biological Activity
(COX-2). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Profile: 2-(3-Fluorophenoxy)acetohydrazide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2664687#cas-number-2-3-fluorophenoxy-
acetohydrazide-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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